Cas no 502465-81-8 (Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester)

Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester structure
502465-81-8 structure
Product Name:Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
CAS No:502465-81-8
MF:C14H10BrClO2
MW:325.585002422333
CID:365500
PubChem ID:71366718
Update Time:2025-04-19

Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-bromo-2-chloro-, phenylmethyl ester
    • benzyl 5-bromo-2-chlorobenzoate
    • 502465-81-8
    • DTXSID00790070
    • Inchi: 1S/C14H10BrClO2/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
    • InChI Key: YGLHFYCZWMIBKW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(=O)OCC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 323.9553
  • Monoisotopic Mass: 323.95527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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